5-amino-3-chloro-1,2-thiazole-4-carbonitrile
Overview
Description
5-amino-3-chloro-1,2-thiazole-4-carbonitrile (ACT) is an organic compound with a wide range of applications in the field of science and technology. It has been used for decades in the synthesis of various organic molecules and for the production of catalysts, dyes, and pharmaceuticals. ACT has also been studied for its mechanism of action, biochemical and physiological effects, and applications in scientific research.
Scientific Research Applications
5-amino-3-chloro-1,2-thiazole-4-carbonitrile has been used extensively in scientific research for the synthesis of various organic molecules and for the production of catalysts, dyes, and pharmaceuticals. It has also been used in the study of enzyme activity, protein-protein interactions, and the study of the structure and function of proteins. 5-amino-3-chloro-1,2-thiazole-4-carbonitrile has also been used in the study of cell signaling pathways and in the development of new drugs and therapies.
Mechanism of Action
The mechanism of action of 5-amino-3-chloro-1,2-thiazole-4-carbonitrile is not fully understood, but it is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other molecules. 5-amino-3-chloro-1,2-thiazole-4-carbonitrile also has been shown to inhibit the activity of other enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
5-amino-3-chloro-1,2-thiazole-4-carbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other molecules, and to inhibit the production of inflammatory mediators. It has also been shown to have an anti-inflammatory effect and to reduce the production of free radicals. In addition, 5-amino-3-chloro-1,2-thiazole-4-carbonitrile has been shown to have an anti-tumor effect and to reduce the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
5-amino-3-chloro-1,2-thiazole-4-carbonitrile is an inexpensive and readily available compound, making it an attractive option for laboratory experiments. It is also relatively safe to use and does not require the use of hazardous chemicals. However, 5-amino-3-chloro-1,2-thiazole-4-carbonitrile is not very stable and can decompose over time, which can lead to inaccurate results. In addition, 5-amino-3-chloro-1,2-thiazole-4-carbonitrile is a weak inhibitor of enzymes, so it may not be suitable for experiments requiring a high degree of inhibition.
Future Directions
There are a number of potential future directions for the use of 5-amino-3-chloro-1,2-thiazole-4-carbonitrile. It could be used to develop new drugs and therapies for the treatment of various diseases. It could also be used to study the structure and function of proteins and to develop new catalysts for the synthesis of organic molecules. In addition, 5-amino-3-chloro-1,2-thiazole-4-carbonitrile could be used to study cell signaling pathways and to develop new methods for drug delivery. Finally, 5-amino-3-chloro-1,2-thiazole-4-carbonitrile could be used to study the effects of environmental pollutants on human health.
Synthesis Methods
5-amino-3-chloro-1,2-thiazole-4-carbonitrile can be synthesized by a variety of methods, including the reaction of thiourea with chloroacetamide in an aqueous solution, the reaction of thiourea with 2-chloro-2-methylpropionic acid in a solvent mixture of dimethylformamide and acetonitrile, and the reaction of thiourea with 3-chloropropionic acid in a solvent mixture of ethanol and acetonitrile. The reaction of thiourea with chloroacetamide in an aqueous solution is the most commonly used method for the synthesis of 5-amino-3-chloro-1,2-thiazole-4-carbonitrile, as it is simple, cost-effective, and does not require the use of hazardous chemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-3-chloro-1,2-thiazole-4-carbonitrile involves the reaction of 3-chloro-2-mercaptobenzonitrile with thiourea followed by cyclization and subsequent reduction.", "Starting Materials": [ "3-chloro-2-mercaptobenzonitrile", "thiourea", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-chloro-2-mercaptobenzonitrile and thiourea in ethanol.", "Step 2: Add sodium hydroxide to the mixture and heat to reflux for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the intermediate 5-amino-3-chloro-1,2-thiazole-4-carboxylic acid.", "Step 4: Cyclize the intermediate by heating with phosphorus pentoxide.", "Step 5: Reduce the resulting thiazole with sodium borohydride to obtain 5-amino-3-chloro-1,2-thiazole-4-carbonitrile." ] } | |
CAS RN |
3889-68-7 |
Product Name |
5-amino-3-chloro-1,2-thiazole-4-carbonitrile |
Molecular Formula |
C4H2ClN3S |
Molecular Weight |
159.6 |
Purity |
95 |
Origin of Product |
United States |
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